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Compound of Interest

Compound Name: 6-lodohexan-1-ol

Cat. No.: B3135474

An In-depth Technical Guide to 6-lodohexan-1-ol (CAS: 40145-10-6)

Introduction

6-lodohexan-1-ol is a bifunctional organic molecule featuring a primary alcohol at one end of a
six-carbon chain and a primary iodide at the other. This unique structure makes it a valuable
intermediate in organic synthesis, particularly for the introduction of a C6 spacer with reactive
handles at both ends. The hydroxyl group allows for further derivatization or conversion to other
functional groups, while the iodine atom serves as an excellent leaving group in nucleophilic
substitution reactions[1][2][3][4]. This guide provides a comprehensive overview of its
properties, synthesis, reactivity, and handling for researchers and professionals in drug
development and chemical synthesis.

Physicochemical Properties

The physical and chemical properties of 6-lodohexan-1-ol are summarized below. These
properties are crucial for designing reaction conditions, purification procedures, and for
computational modeling.

General and Physical Properties
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Property Value Reference
CAS Number 40145-10-6 [5]
Molecular Formula CeH13lO

Molecular Weight 228.07 g/mol

Exact Mass 228.00111 Da

Melting Point -8 °C

Boiling Point 90 °C

Density 1.584 + 0.06 g/cm3 (Predicted)

Computed Properties

Property Value Reference

XLogP3 2.9

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count

Rotatable Bond Count 5

Topological Polar Surface Area  20.2 A2

pKa 15.17 + 0.10 (Predicted)

Synthesis and Purification

While various methods can be employed for the synthesis of 6-lodohexan-1-ol, a common and
effective route involves the selective mono-iodination of a symmetric diol, such as 1,6-
hexanediol. A well-established method for converting primary alcohols to primary alkyl iodides
is the Appel reaction, which utilizes triphenylphosphine and iodine under mild conditions.

Experimental Protocol: Synthesis from 1,6-Hexanediol

This protocol is a representative procedure for the synthesis of 6-lodohexan-1-ol.
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Materials:

1,6-Hexanediol

o Triphenylphosphine (PPhs)

e lodine (I2)

e Imidazole

¢ Dichloromethane (DCM), anhydrous

o Saturated aqueous sodium thiosulfate (Na2S20s3)
e Anhydrous magnesium sulfate (MgSQOa)

« Silica gel for column chromatography

Procedure:

 In a round-bottom flask under a nitrogen atmosphere, dissolve triphenylphosphine (1.5
equivalents) in anhydrous dichloromethane at 0 °C (ice bath).

« To this solution, sequentially add iodine (1.5 equivalents) and imidazole (3.0 equivalents).
Stir the resulting mixture at 0 °C for 15 minutes.

o Prepare a solution of 1,6-hexanediol (1.0 equivalent) in anhydrous dichloromethane.
e Add the 1,6-hexanediol solution dropwise to the reaction mixture at O °C.

» Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring the
reaction progress by Thin Layer Chromatography (TLC).

» Upon completion, quench the reaction by adding a saturated aqueous solution of sodium
thiosulfate to consume excess iodine.

o Transfer the mixture to a separatory funnel. Separate the organic layer and extract the
agueous layer with dichloromethane.
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« Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate
the solvent under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel to yield pure 6-
lodohexan-1-ol.
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Reagent Preparation
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Caption: Synthetic workflow for 6-lodohexan-1-ol from 1,6-hexanediol.
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Reactivity and Applications

6-lodohexan-1-ol is a versatile building block due to its two distinct functional groups.

» Nucleophilic Substitution: The carbon-iodine bond is relatively weak, making the iodide an
excellent leaving group. This allows for facile reaction with a wide range of nucleophiles
(e.g., amines, azides, cyanides, thiolates) to form new carbon-heteroatom or carbon-carbon
bonds at the C6 position.

o Hydroxyl Group Derivatization: The primary alcohol at the C1 position can undergo typical
alcohol reactions. It can be oxidized to an aldehyde or carboxylic acid, protected with various
protecting groups, or converted into other functional groups like esters or ethers.

This dual reactivity allows for sequential or orthogonal chemical modifications, making it a
valuable precursor in the synthesis of pharmaceuticals, polymers, and self-assembled

monolayers.
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Caption: Reactivity pathways of 6-lodohexan-1-ol.

Safety and Handling
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While specific safety data for 6-lodohexan-1-ol is not extensively published, data from
analogous compounds like 1-iodohexane suggest that it should be handled with care. It is likely
to be an irritant to the skin and eyes.

General Precautions:

» Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood.

e Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles or
glasses, and a lab coat.

e Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents. The compound may be light-sensitive, so storage in an amber bottle is
recommended.

o Spills: In case of a spill, collect the spillage and dispose of it according to local regulations.

First Aid Measures

o Skin Contact: Wash the affected area with plenty of soap and water. If irritation occurs, seek
medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention if irritation persists.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and seek
medical attention.

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.
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Safe Handling Protocol
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Caption: Logical workflow for handling and first aid for 6-lodohexan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3135474#6-iodohexan-1-ol-cas-number-40145-10-6-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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